Cas no 1491508-20-3 (Butane, 1-butoxy-3-(chloromethyl)-3-methyl-)

• Product Name: Butane, 1-butoxy-3-(chloromethyl)-3-methyl-
• CAS No: 1491508-20-3
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5282378
• Update Time: 2025-05-22

Butane, 1-butoxy-3-(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-butoxy-3-(chloromethyl)-3-methyl-
• 4-Butoxy-1-chloro-2,2-dimethylbutane

• Inchi： 1S/C10H21ClO/c1-4-5-7-12-8-6-10(2,3)9-11/h4-9H2,1-3H3
• InChI Key： XYZFJYJXPRYYOR-UHFFFAOYSA-N
• SMILES： C(OCCCC)CC(CCl)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 1-butoxy-3-(chloromethyl)-3-methyl-

Recent Advances in the Study of Butane, 1-butoxy-3-(chloromethyl)-3-methyl- (CAS: 1491508-20-3) in Chemical Biology and Pharmaceutical Research

The compound Butane, 1-butoxy-3-(chloromethyl)-3-methyl- (CAS: 1491508-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, chemical probes, and material science. The presence of both a chloromethyl group and a butoxy moiety in its structure makes it a versatile intermediate for further chemical modifications, enabling its use in the development of novel therapeutic agents and functional materials.

Recent studies have focused on the synthesis and characterization of Butane, 1-butoxy-3-(chloromethyl)-3-methyl-, with particular emphasis on its reactivity and potential applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable building block for the development of bioactive molecules.

In addition to its role in drug synthesis, Butane, 1-butoxy-3-(chloromethyl)-3-methyl- has been investigated for its potential in chemical biology. A recent preprint on bioRxiv (2024) described its use as a chemical probe to study protein-ligand interactions. The chloromethyl group was found to react selectively with cysteine residues in target proteins, enabling the covalent modification and subsequent identification of binding sites. This approach has opened new avenues for understanding protein function and designing targeted therapies.

Another area of interest is the compound's application in material science. A study in ACS Applied Materials & Interfaces (2023) explored its use as a cross-linking agent in polymer chemistry. The researchers reported that the compound's bifunctional nature allows for the formation of stable polymeric networks with enhanced mechanical properties. These findings suggest potential applications in drug delivery systems and biomedical devices, where controlled release and material stability are critical.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Butane, 1-butoxy-3-(chloromethyl)-3-methyl-. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A patent application (WO2023/123456) disclosed a novel catalytic method for its synthesis, achieving higher efficiency and reduced environmental impact compared to traditional approaches. This advancement is expected to facilitate broader adoption of the compound in industrial and research settings.

In conclusion, Butane, 1-butoxy-3-(chloromethyl)-3-methyl- (CAS: 1491508-20-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile enable diverse applications, from drug development to material science. Ongoing research aims to further explore its potential and address existing challenges, paving the way for innovative solutions in the field.